Cas no 2680825-72-1 (2-[(Tert-butoxy)carbonyl]-2-(methoxymethyl)pyrrolidine-1-carboxylic acid)

• Product Name: 2-[(Tert-butoxy)carbonyl]-2-(methoxymethyl)pyrrolidine-1-carboxylic acid
• CAS No: 2680825-72-1
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• CID: 5808879
• PubChem ID: 165906857
• Update Time: 2025-10-24

2-[(Tert-butoxy)carbonyl]-2-(methoxymethyl)pyrrolidine-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28280640
• 2-[(tert-butoxy)carbonyl]-2-(methoxymethyl)pyrrolidine-1-carboxylic acid
• 2680825-72-1
• 2-[(Tert-butoxy)carbonyl]-2-(methoxymethyl)pyrrolidine-1-carboxylic acid

• Inchi： 1S/C12H21NO5/c1-11(2,3)18-9(14)12(8-17-4)6-5-7-13(12)10(15)16/h5-8H2,1-4H3,(H,15,16)
• InChI Key： AXCXCPHYNZRYJL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(COC)CCCN1C(=O)O)=O

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-[(Tert-butoxy)carbonyl]-2-(methoxymethyl)pyrrolidine-1-carboxylic acid

Research Briefing on 2-[(Tert-butoxy)carbonyl]-2-(methoxymethyl)pyrrolidine-1-carboxylic acid (CAS: 2680825-72-1)

In recent years, the compound 2-[(Tert-butoxy)carbonyl]-2-(methoxymethyl)pyrrolidine-1-carboxylic acid (CAS: 2680825-72-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine scaffold and protective tert-butoxycarbonyl (Boc) group, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Its structural features make it particularly valuable in the development of novel therapeutics, including protease inhibitors and modulators of enzymatic activity.

Recent studies have highlighted the role of this compound in the synthesis of peptidomimetics, which are designed to mimic the structure and function of natural peptides. The Boc-protected pyrrolidine core provides stability and facilitates further functionalization, making it a critical building block in medicinal chemistry. Researchers have utilized this compound in the development of potential drug candidates targeting diseases such as cancer, viral infections, and neurodegenerative disorders.

One notable application of 2-[(Tert-butoxy)carbonyl]-2-(methoxymethyl)pyrrolidine-1-carboxylic acid is in the synthesis of inhibitors for serine proteases, a class of enzymes implicated in various pathological processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the design of selective inhibitors for thrombin, a key enzyme in blood coagulation. The study reported improved pharmacokinetic properties and reduced off-target effects, underscoring the compound's potential in anticoagulant therapy.

In addition to its therapeutic applications, this compound has also been explored in the field of chemical biology as a tool for probing enzyme mechanisms. Its structural flexibility allows for the introduction of various functional groups, enabling researchers to study enzyme-substrate interactions with high precision. Recent work published in ACS Chemical Biology utilized derivatives of this compound to investigate the catalytic mechanisms of glycosidases, providing insights into the design of glycosidase inhibitors for metabolic disorders.

The synthesis and characterization of 2-[(Tert-butoxy)carbonyl]-2-(methoxymethyl)pyrrolidine-1-carboxylic acid have been optimized in recent years, with advancements in green chemistry approaches. A 2022 study in Organic Process Research & Development reported a scalable and environmentally friendly synthesis route, reducing the use of hazardous reagents and improving overall yield. These developments are critical for the large-scale production of this intermediate, supporting its broader application in drug discovery and development.

Looking ahead, ongoing research is expected to further elucidate the potential of this compound in addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of findings into clinical applications. As the field advances, the integration of computational modeling and high-throughput screening techniques will enhance the efficiency of identifying novel derivatives with improved therapeutic profiles.